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Compound of Interest

Compound Name: 3-Aminoisonicotinaldehyde

Cat. No.: B120943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Aminoisonicotinaldehyde, also known as 3-aminopyridine-4-carbaldehyde, is a

heterocyclic aromatic aldehyde with significant potential in medicinal chemistry and drug

development. Its structure, featuring a pyridine ring substituted with both an amino and a formyl

group, makes it a versatile building block for the synthesis of more complex molecules. This

guide provides a comprehensive overview of its chemical and physical properties, detailed

experimental protocols for its synthesis, and an exploration of its biological activity, particularly

as an inhibitor of polyamine oxidase and its role in associated signaling pathways.

Core Properties of 3-Aminoisonicotinaldehyde
The fundamental properties of 3-Aminoisonicotinaldehyde are summarized in the tables

below, providing a ready reference for laboratory use.

Table 1: Chemical and Physical Properties
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Property Value

CAS Number 55279-29-3

Molecular Formula C₆H₆N₂O

Molecular Weight 122.12 g/mol

Appearance White to off-white crystalline solid

Melting Point 70-75 °C

Boiling Point >150 °C (estimated)

Solubility Soluble in polar solvents (e.g., water, alcohols)

Table 2: Spectroscopic Data Interpretation

While specific experimental spectra for 3-Aminoisonicotinaldehyde are not readily available

in public databases, the expected spectroscopic characteristics can be inferred from its

structure.
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Spectroscopy Expected Characteristics

¹H NMR

Signals corresponding to the aldehyde proton

(downfield, ~9-10 ppm), aromatic protons on the

pyridine ring, and the amino group protons. The

chemical shifts of the aromatic protons will be

influenced by the electron-donating amino group

and the electron-withdrawing aldehyde group.

¹³C NMR

Resonances for the carbonyl carbon of the

aldehyde (downfield, ~190-200 ppm), aromatic

carbons of the pyridine ring, with shifts

influenced by the substituents.

IR Spectroscopy

Characteristic absorption bands for N-H

stretching of the primary amine (two bands

around 3300-3500 cm⁻¹), C=O stretching of the

aldehyde (around 1680-1700 cm⁻¹), and C=N

and C=C stretching of the pyridine ring.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight (122.12 g/mol ).

Fragmentation patterns would likely involve the

loss of the formyl group (-CHO) or other

characteristic fragments of the pyridine ring.

Experimental Protocols
Synthesis of 3-Aminoisonicotinaldehyde
A common method for the synthesis of 3-Aminoisonicotinaldehyde is the oxidation of the

corresponding alcohol, 3-aminopyridin-4-yl)methanol.

Workflow for the Synthesis of 3-Aminoisonicotinaldehyde

Caption: Synthetic workflow for 3-Aminoisonicotinaldehyde.

Detailed Methodology:
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Dissolution: Dissolve (3-aminopyridin-4-yl)methanol in a suitable organic solvent, such as

chloroform or dichloromethane.

Oxidation: Add an oxidizing agent, for example, activated manganese dioxide (MnO₂), to the

solution. The reaction is typically stirred at room temperature.

Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) until

the starting material is consumed.

Filtration: Once the reaction is complete, filter the mixture to remove the solid manganese

dioxide.

Purification: The crude product in the filtrate can be purified by column chromatography on

silica gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexane)

to yield pure 3-Aminoisonicotinaldehyde.

Characterization: Confirm the identity and purity of the product using spectroscopic methods

such as NMR, IR, and mass spectrometry.

Polyamine Oxidase Activity Assay
The inhibitory effect of 3-Aminoisonicotinaldehyde on polyamine oxidase (PAO) can be

determined by measuring the production of hydrogen peroxide (H₂O₂), a product of the PAO-

catalyzed reaction. A common method is a coupled enzyme assay using horseradish

peroxidase (HRP) and a chromogenic or fluorogenic substrate.

Workflow for Polyamine Oxidase Inhibition Assay

Caption: Assay for PAO inhibition by 3-Aminoisonicotinaldehyde.

Detailed Methodology:

Reagent Preparation: Prepare a reaction buffer (e.g., phosphate buffer, pH 7.4), a solution of

the polyamine substrate (e.g., spermine), a solution of horseradish peroxidase (HRP), and a

solution of a chromogenic or fluorogenic HRP substrate (e.g., Amplex Red). Prepare stock

solutions of 3-Aminoisonicotinaldehyde in a suitable solvent (e.g., DMSO).
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Assay Setup: In a microplate, add the reaction buffer, HRP, and the HRP substrate to each

well.

Inhibitor Addition: Add varying concentrations of 3-Aminoisonicotinaldehyde to the test

wells. Add solvent control (e.g., DMSO) to the control wells.

Enzyme Addition: Add the polyamine oxidase enzyme to all wells except for the blank wells.

Initiation of Reaction: Initiate the reaction by adding the polyamine substrate to all wells.

Measurement: Immediately measure the absorbance or fluorescence at the appropriate

wavelength over time using a microplate reader.

Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor.

Determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce the

enzyme activity by 50%.

Biological Activity and Signaling Pathways
3-Aminoisonicotinaldehyde has been identified as an inhibitor of polyamine oxidase (PAO).

PAOs are a family of flavin-dependent enzymes that play a crucial role in the catabolism of

polyamines, such as spermine and spermidine. The enzymatic activity of PAO results in the

production of hydrogen peroxide (H₂O₂), an important reactive oxygen species (ROS) that acts

as a signaling molecule in various cellular processes.

By inhibiting PAO, 3-Aminoisonicotinaldehyde can modulate the levels of both polyamines

and H₂O₂. This modulation can have significant downstream effects on cellular signaling

pathways, including those involved in cell growth, differentiation, and apoptosis.

Polyamine Oxidase-Mediated ROS Signaling Pathway

Caption: Inhibition of PAO-mediated ROS signaling by 3-Aminoisonicotinaldehyde.

The inhibition of PAO by 3-Aminoisonicotinaldehyde leads to a decrease in the production of

H₂O₂. Since H₂O₂ can act as a second messenger to activate various signaling cascades,

including the Mitogen-Activated Protein Kinase (MAPK) pathway, the reduction in H₂O₂ levels

can lead to the downregulation of these pathways. This can, in turn, affect fundamental cellular
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processes such as cell cycle progression and apoptosis. The ability to modulate these

pathways makes 3-Aminoisonicotinaldehyde a compound of interest for the development of

therapeutic agents, particularly in the context of diseases where dysregulation of polyamine

metabolism and ROS signaling is implicated, such as cancer.

Conclusion
3-Aminoisonicotinaldehyde is a valuable chemical entity with well-defined properties and

established synthetic routes. Its role as an inhibitor of polyamine oxidase highlights its potential

as a tool for studying the intricate signaling pathways governed by polyamines and reactive

oxygen species. This guide provides the foundational knowledge and experimental frameworks

necessary for researchers and drug development professionals to effectively utilize 3-
Aminoisonicotinaldehyde in their scientific endeavors. Further investigation into its specific

interactions with PAO and its effects in various cellular and in vivo models will be crucial for

fully elucidating its therapeutic potential.

To cite this document: BenchChem. [An In-depth Technical Guide to 3-
Aminoisonicotinaldehyde: Properties, Synthesis, and Biological Activity]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b120943#3-
aminoisonicotinaldehyde-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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